Cas no 2227688-84-6 ((2R)-4-4-(pyrrolidin-1-yl)phenylbutan-2-amine)

• Product Name: (2R)-4-4-(pyrrolidin-1-yl)phenylbutan-2-amine
• CAS No: 2227688-84-6
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 6100077
• PubChem ID: 165758832
• Update Time: 2025-06-12

(2R)-4-4-(pyrrolidin-1-yl)phenylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-4-(pyrrolidin-1-yl)phenylbutan-2-amine
• (2R)-4-[4-(pyrrolidin-1-yl)phenyl]butan-2-amine
• 2227688-84-6
• EN300-1788370

• Inchi： 1S/C14H22N2/c1-12(15)4-5-13-6-8-14(9-7-13)16-10-2-3-11-16/h6-9,12H,2-5,10-11,15H2,1H3/t12-/m1/s1
• InChI Key： VCGCQSFOFNELCY-GFCCVEGCSA-N
• SMILES： N1(C2C=CC(=CC=2)CC[C@@H](C)N)CCCC1

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.3Ų

Additional information on (2R)-4-4-(pyrrolidin-1-yl)phenylbutan-2-amine

Professional Introduction to Compound with CAS No. 2227688-84-6 and Product Name: (2R)-4-4-(pyrrolidin-1-yl)phenylbutan-2-amine

The compound with the CAS number 2227688-84-6 and the product name (2R)-4-4-(pyrrolidin-1-yl)phenylbutan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure, characterized by a chiral center at the (2R) position and the presence of a pyrrolidin-1-yl substituent, makes it a promising candidate for further investigation in drug discovery and development.

Recent research in the area of molecular pharmacology has highlighted the importance of chiral compounds in achieving optimal pharmacological effects. The stereochemistry of (2R)-4-4-(pyrrolidin-1-yl)phenylbutan-2-amine plays a crucial role in its interactions with biological targets, influencing both efficacy and selectivity. The presence of the pyrrolidin-1-yl moiety adds an additional layer of complexity, which can modulate binding affinity and metabolic stability. These features make it an intriguing subject for studying structure-activity relationships (SAR) in drug design.

In the context of current pharmaceutical research, there is a growing interest in developing small-molecule inhibitors that target specific enzymatic pathways involved in various diseases. The compound (2R)-4-4-(pyrrolidin-1-yl)phenylbutan-2-amine has shown potential as a lead compound for further optimization towards therapeutic agents. Preliminary studies have suggested that it may interact with enzymes such as kinases and phosphodiesterases, which are implicated in conditions ranging from cancer to inflammatory diseases. The ability to modulate these enzymes could lead to novel treatment strategies.

The synthesis of this compound involves sophisticated organic chemistry techniques, including stereoselective reactions to establish the (2R) configuration. The integration of the pyrrolidin-1-yl group into the phenylbutanamine backbone requires careful consideration of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct extensive biological evaluations.

One of the most compelling aspects of (2R)-4-4-(pyrrolidin-1-yl)phenylbutan-2-amine is its potential for further derivatization. By modifying various functional groups within its structure, researchers can explore a wide range of pharmacological profiles. For instance, altering the substituents on the pyrrolidine ring or introducing additional heterocycles could enhance binding interactions or improve pharmacokinetic properties. Such modifications are critical for developing drug candidates that meet stringent regulatory requirements.

Current research efforts are focused on evaluating the biological activity of this compound through both in vitro and in vivo assays. In vitro studies have demonstrated promising interactions with target proteins, suggesting that it may exhibit therapeutic effects comparable to existing drugs but with improved selectivity or reduced side effects. In vivo models are being employed to assess its efficacy and safety profile, providing valuable data for determining its potential as a drug candidate.

The development of novel pharmaceuticals is often hampered by challenges such as poor solubility, rapid metabolism, or off-target effects. The unique structural features of (2R)-4-4-(pyrrolidin-1-yl)phenylbutan-2-amine offer opportunities to address these issues through rational drug design. By leveraging computational methods and high-throughput screening, researchers can identify optimal analogs that enhance drug-like properties while maintaining biological activity. This approach is essential for accelerating the transition from lead compounds to viable therapeutics.

The compound's potential extends beyond traditional therapeutic applications; it may also find utility in research tools for understanding disease mechanisms. For example, analogs derived from (2R)-4-4-(pyrrolidin-1-yl)phenylbutan-2-amine could serve as probes to investigate enzyme function or signal transduction pathways. Such tools are invaluable for elucidating complex biological processes and identifying new targets for intervention.

As our understanding of molecular biology continues to evolve, so does our ability to design molecules with precise biological activity. The case of (2R)-4-(pyrrolidin-l -yI)phenylbutan-Z-amine (CAS No. 2227688-S4-S6) exemplifies how structural innovation can drive therapeutic progress. By combining expertise in organic synthesis, medicinal chemistry, and computational biology, scientists are paving the way for next-generation pharmaceuticals that offer greater efficacy and safety.

In conclusion, the compound with CAS number 2227688-S4-S6 and product name (Z)-S-S-(pyrrolidin-l -yI)phenylbutan-Z-amine represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the chiral center at the (Z) position and the presence of a pyrrolidine substituent, make it a promising candidate for further investigation in drug discovery and development. Ongoing research aims to explore its pharmacological potential and optimize its properties for therapeutic applications.